Cas no 1807264-33-0 (6-Bromo-2-nitro-N,N,3-trimethylaniline)

• Product Name: 6-Bromo-2-nitro-N,N,3-trimethylaniline
• CAS No: 1807264-33-0
• MF: C₉H₁₁BrN₂O₂
• MW: 259.099841356277
• CID: 5006661
• Update Time: 2025-06-24

6-Bromo-2-nitro-N,N,3-trimethylaniline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-nitro-N,N,3-trimethylaniline

• Inchi： 1S/C9H11BrN2O2/c1-6-4-5-7(10)9(11(2)3)8(6)12(13)14/h4-5H,1-3H3
• InChI Key： NBFGVCPQEGQAOY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C(=C1N(C)C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• XLogP3: 2.9
• Topological Polar Surface Area: 49.1

Additional information on 6-Bromo-2-nitro-N,N,3-trimethylaniline

Introduction to 6-Bromo-2-nitro-N,N,3-trimethylaniline (CAS No. 1807264-33-0)

6-Bromo-2-nitro-N,N,3-trimethylaniline, identified by its Chemical Abstracts Service (CAS) number 1807264-33-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of nitroaromatic amines, characterized by its bromine and nitro substituents on a benzene ring, further functionalized with trimethylamino groups. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The structural motif of 6-Bromo-2-nitro-N,N,3-trimethylaniline encompasses both electron-withdrawing and electron-donating groups, which can influence its reactivity and interaction with biological targets. The presence of the bromine atom at the 6-position and the nitro group at the 2-position introduces regions of high electrophilicity, making it a versatile building block for further chemical modifications. Additionally, the trimethylamino group at the 3-position enhances its solubility in polar solvents and contributes to its pharmacological properties.

In recent years, there has been a surge in research focused on nitroaromatic compounds due to their potential applications in medicinal chemistry. Specifically, derivatives of 6-Bromo-2-nitro-N,N,3-trimethylaniline have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The nitro group can be reduced to an amine under specific conditions, transforming the compound into a precursor for more complex structures. This redox chemistry is particularly useful in drug design, allowing for the generation of diverse pharmacophores.

One of the most compelling aspects of 6-Bromo-2-nitro-N,N,3-trimethylaniline is its role as a key intermediate in synthesizing biologically active molecules. Researchers have leveraged its reactivity to develop novel scaffolds that mimic natural products or target specific enzymes involved in disease pathways. For instance, studies have demonstrated its utility in constructing inhibitors of tyrosine kinases, which are implicated in cancer progression. The bromine substituent also facilitates cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further diversification of the molecular framework.

The pharmaceutical industry has shown particular interest in compounds containing both bromine and nitro groups due to their ability to modulate enzyme activity and receptor binding. 6-Bromo-2-nitro-N,N,3-trimethylaniline serves as a precursor for synthesizing small-molecule drugs that exhibit potent effects on cellular signaling pathways. Recent advances in computational chemistry have further enhanced the design of derivatives by predicting binding affinities and optimizing molecular interactions. This computational approach has accelerated the discovery pipeline for new therapeutic candidates derived from 6-Bromo-2-nitro-N,N,3-trimethylaniline.

Moreover, the environmental and safety considerations associated with handling 6-Bromo-2-nitro-N,N,3-trimethylaniline are critical in industrial applications. While it is not classified as a hazardous material under standard regulatory frameworks, proper handling protocols must be followed to ensure worker safety and prevent environmental contamination. Research into greener synthetic routes has also been ongoing, with efforts to minimize waste and improve reaction efficiencies during its production.

The synthesis of 6-Bromo-2-nitro-N,N,3-trimethylaniline typically involves multi-step organic transformations starting from commercially available aromatic precursors. The introduction of the bromine atom can be achieved through electrophilic aromatic substitution reactions, while the nitro group is commonly added via nitration processes. The subsequent formation of the trimethylamino group often requires reductive amination or nucleophilic substitution reactions. These synthetic strategies highlight the compound's versatility as a synthetic intermediate.

In conclusion,6-Bromo-2-nitro-N,N,3-trimethylaniline (CAS No. 1807264-33-0) represents a significant compound in modern chemical biology and drug discovery. Its unique structural features and reactivity make it indispensable for constructing novel bioactive molecules with potential therapeutic applications. As research continues to evolve，the role of this compound is expected to expand，driving innovation in medicinal chemistry and synthetic organic chemistry.